Cas no 1261995-87-2 (5-(3-Aminophenyl)nicotinic Acid)

• Product Name: 5-(3-Aminophenyl)nicotinic Acid
• CAS No: 1261995-87-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 2768275
• PubChem ID: 21191169
• Update Time: 2025-04-21

5-(3-Aminophenyl)nicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminophenyl)pyridine-3-carboxylic acid
• 5-(3-AMINOPHENYL)NICOTINIC ACID;
• DTXSID90611260
• Z2050083616
• CS-0209578
• 5-(3-AMINOPHENYL)NICOTINICACID
• BS-27088
• MFCD18316755
• 5-(3-AMINOPHENYL)NICOTINIC ACID
• 1261995-87-2
• 5-(3-Aminophenyl)nicotinic Acid

• Inchi： 1S/C12H10N2O2/c13-11-3-1-2-8(5-11)9-4-10(12(15)16)7-14-6-9/h1-7H,13H2,(H,15,16)
• InChI Key： OSCMDJNVUGQUIT-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 2.61020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines